Ethyl 2-(2,2-dioxo-3,4-dihydro-[1,3]thiazolo[2,3-c][1,2,4]thiadiazin-6-yl)acetate

• Molecular Formula: C9H12N2O4S2
• Molecular Weight: 276.3 g/mol
• IUPAC Name: ethyl 2-(2,2-dioxo-3,4-dihydro-[1,3]thiazolo[2,3-c][1,2,4]thiadiazin-6-yl)acetate
• InChI: InChI=1S/C9H12N2O4S2/c1-2-15-8(12)5-7-6-16-9-10-17(13,14)4-3-11(7)9/h6H,2-5H2,1H3
• InChI Key: OROXVUXOKKMVTE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC2=NS(=O)(=O)CCN12

Description

Ethyl 2-(2,2-dioxo-3,4-dihydro-[1,3]thiazolo[2,3-c][1,2,4]thiadiazin-6-yl)acetate is a heterocyclic compound that belongs to the class of thiazoles and thiadiazines.

Preparation Methods

The synthesis of Ethyl 2-(2,2-dioxo-3,4-dihydro-[1,3]thiazolo[2,3-c][1,2,4]thiadiazin-6-yl)acetate typically involves the reaction of appropriate thiazole and thiadiazine precursors under specific conditions. One common method includes the cyclization of a thiazole derivative with a thiadiazine derivative in the presence of a suitable catalyst . Industrial production methods may involve optimizing these reactions for higher yields and purity, often using advanced techniques such as microwave-assisted synthesis or flow chemistry .

Chemical Reactions Analysis

Ethyl 2-(2,2-dioxo-3,4-dihydro-[1,3]thiazolo[2,3-c][1,2,4]thiadiazin-6-yl)acetate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of thiazolidine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the thiazole ring, where halogenated derivatives can be synthesized using halogenating agents.

Scientific Research Applications

Ethyl 2-(2,2-dioxo-3,4-dihydro-[1,3]thiazolo[2,3-c][1,2,4]thiadiazin-6-yl)acetate has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits antimicrobial, antifungal, and antiviral activities, making it a potential candidate for drug development.

Medicine: It has shown promise in preclinical studies as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Industry: The compound is used in the development of new materials with unique properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of Ethyl 2-(2,2-dioxo-3,4-dihydro-[1,3]thiazolo[2,3-c][1,2,4]thiadiazin-6-yl)acetate involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking their catalytic functions . Additionally, it can interact with cellular receptors, modulating signal transduction pathways and affecting cellular processes such as apoptosis and cell cycle regulation .

Comparison with Similar Compounds

Ethyl 2-(2,2-dioxo-3,4-dihydro-[1,3]thiazolo[2,3-c][1,2,4]thiadiazin-6-yl)acetate is unique compared to other similar compounds due to its specific structural features and biological activities. Similar compounds include:

Thiazoles: These compounds share the thiazole ring structure and exhibit a wide range of biological activities, including antimicrobial and anticancer properties.

Thiadiazines: These compounds contain the thiadiazine ring and are known for their enzyme inhibitory activities and potential therapeutic applications.

Triazolothiadiazines: These hybrid compounds combine the features of triazoles and thiadiazines, offering enhanced biological activities and potential as drug candidates.